Cas no 1805318-65-3 (Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate
• CAS No: 1805318-65-3
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4921697
• Update Time: 2025-06-15

Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate

• Inchi： 1S/C10H10F3NO2/c1-2-16-7(15)5-6-3-4-14-9(8(6)11)10(12)13/h3-4,10H,2,5H2,1H3
• InChI Key： HWSXHPJFIGDLDA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate

Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate (CAS No. 1805318-65-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate, identified by its CAS number 1805318-65-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of both fluorine and difluoromethyl substituents, contribute to its versatility and efficacy in drug development.

The< strong>2-(difluoromethyl) moiety in the molecular structure of Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate imparts exceptional metabolic stability, a critical factor in the design of long-acting pharmaceuticals. This stability is attributed to the electron-withdrawing nature of the difluoromethyl group, which enhances the compound's resistance to enzymatic degradation. Such properties make it an attractive candidate for further derivatization into drugs that require prolonged biological activity.

Furthermore, the< strong>3-fluoropyridine core of this compound plays a pivotal role in modulating pharmacokinetic and pharmacodynamic properties. Fluorinated pyridines are well-documented for their ability to improve binding affinity and selectivity in biological targets. Recent studies have highlighted the< strong>4-acetate functional group as a key pharmacophore, facilitating interactions with specific enzymes and receptors involved in disease pathways. This combination of structural elements makes Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate a valuable building block for medicinal chemists.

In recent years, Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate has been extensively explored in the development of novel therapeutic agents. For instance, researchers have leveraged its scaffold to design compounds with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong>difluoromethyl group's ability to enhance lipophilicity and bioavailability has been particularly advantageous in these endeavors. Additionally, its incorporation into kinase inhibitors has shown promise in oncology research, where precise modulation of enzyme activity is essential for effective cancer treatment.

The< strong>fluoropyridine moiety has also been investigated for its role in anti-inflammatory and immunomodulatory therapies. Emerging evidence suggests that compounds containing this structural motif can selectively interact with inflammatory pathways without causing significant side effects. This specificity is partly due to the electronic effects induced by fluorine atoms, which can fine-tune molecular interactions at the atomic level. Such findings underscore the importance of Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate as a precursor for next-generation therapeutics.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are commonly employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also minimize byproduct formation, making the process environmentally sustainable. The compound's accessibility through well-established synthetic routes has accelerated its adoption in industrial-scale drug production.

Ongoing research continues to uncover new applications for Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate beyond traditional pharmaceuticals. For example, its potential use in agrochemicals has been explored, where it could serve as a precursor for novel pesticides with improved efficacy and reduced environmental impact. The< strong>difluoromethyl group's stability under various conditions makes it suitable for formulations that require prolonged activity in agricultural settings.

The chemical properties of Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate also make it an excellent candidate for material science applications. Researchers have investigated its behavior as a monomer or intermediate in polymer synthesis, where its rigid pyridine core can contribute to enhanced material properties such as thermal stability and mechanical strength. These studies demonstrate the compound's versatility beyond life sciences applications.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoropyridine-4-acetate (CAS No. 1805318-65-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications, from pharmaceutical development to advanced materials engineering. As research progresses, new uses for this compound are likely to emerge, further solidifying its importance in modern chemistry and beyond.